Cas no 99474-23-4 (1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine)

• Product Name: 1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine
• CAS No: 99474-23-4
• MF: C₂₆H₂₆N₂O₄
• MW: 430.495646953583
• CID: 1023813
• PubChem ID: 11826137
• Update Time: 2025-04-24

1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine
• SCHEMBL8009758
• 99474-23-4
• DNEJPOSZPBWBLS-DTQAZKPQSA-N
• trans-4,5-dibenzyloxy-beta-pyrrolidino-2-nitrostyrene
• SCHEMBL8009754
• 1-[(E)-2-[2-nitro-4,5-bis(phenylmethoxy)phenyl]ethenyl]pyrrolidine
• AKOS016004892
• (E)-1-(4,5-bis(benzyloxy)-2-nitrostyryl)pyrrolidine

• Inchi： 1S/C26H26N2O4/c29-28(30)24-18-26(32-20-22-11-5-2-6-12-22)25(31-19-21-9-3-1-4-10-21)17-23(24)13-16-27-14-7-8-15-27/h1-6,9-13,16-18H,7-8,14-15,19-20H2/b16-13+
• InChI Key： DNEJPOSZPBWBLS-DTQAZKPQSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC(=C(C=1)/C=C/N1CCCC1)[N+](=O)[O-])OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 430.18925731g/mol
• Monoisotopic Mass: 430.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine

1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine: A Comprehensive Overview

1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine, identified by the CAS registry number 99474-23-4, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrrolidine ring fused with a substituted styryl group. The presence of benzyl ether groups and a nitro substituent introduces interesting electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

The synthesis of 1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed palladium-catalyzed coupling reactions to assemble the styryl-pyrrolidine framework. The use of protecting groups, such as benzyl ethers, has been instrumental in achieving high yields and maintaining the integrity of sensitive functional groups during the synthesis process.

The physical and chemical properties of this compound have been extensively studied. Its solubility in various solvents, thermal stability, and spectroscopic characteristics provide valuable insights into its behavior under different conditions. For example, nuclear magnetic resonance (NMR) spectroscopy has been used to confirm the regiochemistry of the substituents on the styryl group. Additionally, mass spectrometry has provided detailed information about the molecular weight and fragmentation patterns of the compound.

The application of 1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine extends into several areas. In medicinal chemistry, this compound has shown promise as a potential lead molecule for drug discovery. Its ability to modulate specific biological targets makes it a candidate for further exploration in therapeutic development. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in disease pathways.

In materials science, this compound has been investigated for its role in constructing advanced materials with tailored properties. For instance, its incorporation into polymer matrices has been shown to enhance mechanical strength and thermal stability. Furthermore, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The latest research on 1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine has focused on understanding its reactivity under various conditions. Computational chemistry techniques have been employed to predict its reaction pathways and optimize synthetic routes. These studies have provided valuable insights into the mechanistic aspects of its chemical transformations.

In conclusion, 1-(4,5-Bis(benzyloxy)-2-nitrostyryl)pyrrolidine (CAS No. 99474-23-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as an important molecule for future research and development.